Cas no 38439-92-8 ( )

• Product Name: &nbsp
• CAS No: 38439-92-8
• MF: C₁₂H₁₄O₆
• MW: 254.235964298248
• CID: 923494
• PubChem ID: 297372
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[4-(carboxymethyl)-2,5-dimethoxyphenyl]acetic acid
• (2,5-Dimethoxy-p-phenylen)-di-essigsaeure
• (2,5-dimethoxy-p-phenylene)-di-acetic acid
• 1,4-Bis-carboxymethyl-2,5-dimethoxy-benzol
• 2,5-Dimethoxy-1,4-phenylendiessigsaeure
• 2,5-Dimethoxy-p-benzoldiacetic Acid
• AC1L6RJ4
• NSC168501
• NSC-168501
• 2,2'-(2,5-Dimethoxy-1,4-phenylene)diacetic acid
• 38439-92-8
• SCHEMBL11420544
• DTXSID60304955
•  

• Inchi： 1S/C12H14O6/c1-17-9-3-8(6-12(15)16)10(18-2)4-7(9)5-11(13)14/h3-4H,5-6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： IQHJEHYXBKVYSN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CC(=O)O)C(=CC=1CC(=O)O)OC

Computed Properties

• Exact Mass: 254.07902
• Monoisotopic Mass: 254.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06
• LogP: 0.95800